Cas no 1142208-01-2 (4-Amino-6-(4-nitrophenyl)-1,6-dihydro-1,3,5-triazine-2-thiol)

• Product Name: 4-Amino-6-(4-nitrophenyl)-1,6-dihydro-1,3,5-triazine-2-thiol
• CAS No: 1142208-01-2
• MF: C₉H₉N₅O₂S
• MW: 251.265059232712
• CID: 3159630
• PubChem ID: 25220347
• Update Time: 2025-04-21

4-Amino-6-(4-nitrophenyl)-1,6-dihydro-1,3,5-triazine-2-thiol Chemical and Physical Properties

Names and Identifiers

• 4-Amino-6-(4-nitrophenyl)-1,6-dihydro-1,3,5-triazine-2-thiol
• 1,3,5-Triazine-2(1H)-thione, 6-amino-3,4-dihydro-4-(4-nitrophenyl)-
• 4-amino-2-(4-nitrophenyl)-2,5-dihydro-1H-1,3,5-triazine-6-thione
• AKOS005143071
• 1142208-01-2
• AKOS005214428
• 4-amino-6-(4-nitrophenyl)-5,6-dihydro-1H-1,3,5-triazine-2-thione
• SB73403
• STK505349

• MDL： MFCD12027940
• Inchi： 1S/C9H9N5O2S/c10-8-11-7(12-9(17)13-8)5-1-3-6(4-2-5)14(15)16/h1-4,7H,(H4,10,11,12,13,17)
• InChI Key： MDLHZOATDZVHQI-UHFFFAOYSA-N
• SMILES： N1C(N)=NC(C2=CC=C([N+]([O-])=O)C=C2)NC1=S

Computed Properties

• Exact Mass: 251.04769572Da
• Monoisotopic Mass: 251.04769572Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 359
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 140Ų